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Compound of Interest

Compound Name: RC-3095 TFA

Cat. No.: B1257568 Get Quote

An in-depth exploration of the chemical structure, properties, and mechanism of action of the

selective gastrin-releasing peptide receptor antagonist, RC-3095 TFA.

This technical guide provides a detailed overview of RC-3095 TFA, a potent and selective

antagonist of the gastrin-releasing peptide receptor (GRPR). It is intended for researchers,

scientists, and drug development professionals interested in the therapeutic potential of

targeting the bombesin/gastrin-releasing peptide (BN/GRP) system in various pathological

conditions, including cancer and inflammatory diseases.

Chemical Structure and Properties
RC-3095 is a synthetic peptide analog of bombesin, specifically a derivative of the C-terminal

fragment bombesin-(6-14). Its chemical name is [D-Tpi⁶, Leu¹³ψ(CH₂NH)-Leu¹⁴]bombesin-(6-

14). The trifluoroacetate (TFA) salt is the commonly used form in research.

Table 1: Chemical and Physical Properties of RC-3095 TFA
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Property Value Source

Molecular Formula C₅₈H₈₀F₃N₁₅O₁₁ [1][2]

Molecular Weight 1220.34 g/mol [1][2]

CAS Number 1217463-61-0 [1]

Appearance White to off-white solid [1]

Solubility
Soluble in water (40 mg/mL,

requires sonication)
[1]

Storage

Powder: -80°C for 2 years,

-20°C for 1 year. In solvent:

-80°C for 6 months, -20°C for 1

month. Store sealed and away

from moisture.

[1]
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Arthritis Induction

Treatment

Assessment

Induce Arthritis in Mice
(e.g., Collagen-Induced Arthritis)

Administer RC-3095 TFA
(e.g., 0.3-1 mg/kg, s.c.) Administer Vehicle Control

Monitor Clinical Signs of Arthritis Histopathological Analysis of JointsMeasure Pro-inflammatory Cytokines
(e.g., IL-1β, TNF-α)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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